2-Iodo-1,3-dimethyl-5-nitrobenzene

• Molecular Formula: C8H8INO2
• Molecular Weight: 277.06 g/mol
• IUPAC Name: 2-iodo-1,3-dimethyl-5-nitrobenzene
• InChI: InChI=1S/C8H8INO2/c1-5-3-7(10(11)12)4-6(2)8(5)9/h3-4H,1-2H3
• InChI Key: GFVICZPRNZFVFH-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC(=C1I)C)[N+](=O)[O-]

Description

2-Iodo-1,3-dimethyl-5-nitrobenzene is a halogenated aromatic compound featuring a benzene ring substituted with methyl groups at positions 1 and 3, an iodine atom at position 2, and a nitro group at position 5. Its molecular formula is C₈H₇IN₂O₂, with a molecular weight of 290.06 g/mol. The compound’s structure combines electron-withdrawing (nitro) and electron-donating (methyl) groups, along with a heavy halogen (iodine), which collectively influence its physicochemical properties and reactivity.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-Iodo-1,3-dimethyl-5-nitrobenzene typically involves electrophilic aromatic substitution reactions. One common method is the nitration of 1,3-dimethylbenzene (m-xylene) followed by iodination. The nitration process involves treating m-xylene with a mixture of concentrated nitric acid and sulfuric acid to introduce the nitro group at the meta position. Subsequently, the iodination step can be carried out using iodine and a suitable oxidizing agent, such as nitric acid or hydrogen peroxide, to introduce the iodine atom at the ortho position relative to the methyl groups .

Industrial Production Methods

Industrial production of 2-Iodo-1,3-dimethyl-5-nitrobenzene may involve similar synthetic routes but on a larger scale. The process would be optimized for yield and purity, often using continuous flow reactors and advanced purification techniques to ensure the efficient production of the compound.

Chemical Reactions Analysis

Types of Reactions

2-Iodo-1,3-dimethyl-5-nitrobenzene can undergo various chemical reactions, including:

Substitution Reactions: The iodine atom can be replaced by other nucleophiles in substitution reactions.

Reduction Reactions: The nitro group can be reduced to an amino group using reducing agents such as hydrogen gas in the presence of a catalyst or metal hydrides.

Oxidation Reactions: The methyl groups can be oxidized to carboxylic acids using strong oxidizing agents like potassium permanganate.

Common Reagents and Conditions

Substitution: Copper-catalyzed reactions with phenol or thiophenol can replace the iodine atom with phenoxy or thiophenyl groups.

Reduction: Catalytic hydrogenation or metal hydrides like lithium aluminum hydride can reduce the nitro group to an amino group.

Oxidation: Potassium permanganate or chromium trioxide can oxidize the methyl groups to carboxylic acids.

Major Products

Substitution: 1,3-Dimethyl-5-phenoxybenzene or 1,3-dimethyl-5-thiophenylbenzene.

Reduction: 2-Iodo-1,3-dimethyl-5-aminobenzene.

Oxidation: 2-Iodo-1,3-dimethyl-5-nitrobenzoic acid.

Scientific Research Applications

2-Iodo-1,3-dimethyl-5-nitrobenzene has several applications in scientific research:

Organic Synthesis: It serves as an intermediate in the synthesis of more complex organic molecules.

Pharmaceuticals: The compound can be used in the development of new drugs, particularly those targeting specific enzymes or receptors.

Materials Science: It can be used in the synthesis of novel materials with unique electronic or optical properties.

Catalysis: The compound can be used as a ligand in catalytic reactions, enhancing the efficiency and selectivity of the catalysts.

Mechanism of Action

The mechanism of action of 2-Iodo-1,3-dimethyl-5-nitrobenzene in chemical reactions typically involves the activation of the benzene ring through the electron-withdrawing effects of the nitro group. This makes the ring more susceptible to nucleophilic attack, facilitating substitution reactions. The iodine atom can also participate in halogen bonding, influencing the reactivity and selectivity of the compound in various reactions .

Comparison with Similar Compounds

Structural Isomers of Nitro-Dimethylbenzene

Key analogs include positional isomers of nitro-dimethylbenzene, which differ in the nitro group’s placement relative to methyl substituents (Table 1).

Table 1: Comparison of Nitro-Dimethylbenzene Derivatives

Compound Name	Molecular Formula	Molecular Weight	Substituent Positions	CAS Number	Key Properties/Hazards
2-Iodo-1,3-dimethyl-5-nitrobenzene	C₈H₇IN₂O₂	290.06	1-Me, 2-I, 3-Me, 5-NO₂	N/A	High density; potential explosive due to nitro group
5-Nitro-1,3-dimethylbenzene	C₈H₉NO₂	151.16	1-Me, 3-Me, 5-NO₂	99-12-7	Listed as hazardous
2-Nitro-1,3-dimethylbenzene	C₈H₉NO₂	151.16	1-Me, 3-Me, 2-NO₂	81-20-9	Hazardous chemical
4-Nitro-1,3-dimethylbenzene	C₈H₉NO₂	151.16	1-Me, 3-Me, 4-NO₂	89-87-2	Hazardous chemical

Key Findings :

• Electronic Effects: The nitro group’s position alters electronic distribution.

Halogenated Derivatives

The substitution of iodine with other halogens or functional groups significantly impacts properties:

Table 2: Halogenated and Functionalized Derivatives

Compound Name	Molecular Formula	Molecular Weight	Substituent Positions	CAS Number	Key Features
2-Azido-1,3-diiodo-5-nitrobenzene	C₆H₃IN₃O₂	403.91	1-I, 2-N₃, 3-I, 5-NO₂	85224-42-6	Contains reactive azide group; higher molecular weight due to diiodo substitution

Key Findings :

• Reactivity : The azide group in 2-azido-1,3-diiodo-5-nitrobenzene introduces explosive tendencies, while iodine’s weak C-I bond may facilitate nucleophilic substitution reactions. In contrast, the target compound’s single iodine substituent likely exhibits moderate reactivity in such reactions .
• Molecular Weight: Diiodo substitution (as in the azido derivative) increases molecular weight by ~40% compared to the mono-iodo target compound, affecting solubility and density .